5-Fluoro-1-tetralone
Cat. No. B1339362
Key on ui cas rn:
93742-85-9
M. Wt: 164.18 g/mol
InChI Key: ALVLPJZOYNSRRX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08022206B2
Procedure details
A solution of 5-fluoro-3,4-dihydronaphthalen-1(2H)-one (1.26 mmol) in MeOH (4 mL) at 0° C. was quickly charged with a solution of sodium borohydride (3.23 mmol, 2.5 eq) in MeOH (2 mL). The reaction was stirred for 1.5 h from 0° C. to ambient temperature. The reaction was quenched with water and extracted with ether. All organic layers were combined and dried over anhydrous Na2SO4, filtered, and concentrated in vacuo. The crude was dissolved in minimal CH2Cl2 and was purified by chromatography on silica gel [0.5″×10″ glass column, eluting with neat CH2Cl2→5:1 CH2Cl2:EtOAc]. Fractions containing product were combined and concentrated in vacuo, giving the title material as a light yellow oil. 1H NMR (400 MHz, CDCl3) δ=1.73 (d, J=6.8 Hz, 1H), 1.75-1.90 (m, 2H), 1.91-2.10 (m, 2H), 2.61-2.86 (m, 2H), 4.67-4.83 (m, 1H), 6.90 (ddd, J=8.5, 8.5, 2.8 Hz, 1H), 7.06 (dd, J=8.5, 5.7 Hz, 1H), 7.17 (dd, J=9.6, 2.8 Hz, 1H). MS (ES+): m/z 149.02 (100) [MH+−OH]. HPLC: tR=2.96 min (ZQ3, polar—5 min).
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]1[CH:11]=[CH:10][CH:9]=[C:8]2[C:3]=1[CH2:4][CH2:5][CH2:6][C:7]2=[O:12].[BH4-].[Na+]>CO>[F:1][C:2]1[CH:11]=[CH:10][CH:9]=[C:8]2[C:3]=1[CH2:4][CH2:5][CH2:6][CH:7]2[OH:12] |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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1.26 mmol
|
|
Type
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reactant
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|
Smiles
|
FC1=C2CCCC(C2=CC=C1)=O
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|
Name
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|
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Quantity
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3.23 mmol
|
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Type
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reactant
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|
Smiles
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[BH4-].[Na+]
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Name
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|
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Quantity
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4 mL
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|
Type
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solvent
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|
Smiles
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CO
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|
Name
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|
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Quantity
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2 mL
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|
Type
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solvent
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|
Smiles
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CO
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Conditions
Stirring
|
Type
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CUSTOM
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|
Details
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The reaction was stirred for 1.5 h from 0° C. to ambient temperature
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|
Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
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The reaction was quenched with water
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with ether
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous Na2SO4
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated in vacuo
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DISSOLUTION
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Type
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DISSOLUTION
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|
Details
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The crude was dissolved in minimal CH2Cl2
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CUSTOM
|
Type
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CUSTOM
|
|
Details
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was purified by chromatography on silica gel [0.5″×10″ glass column
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WASH
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Type
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WASH
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|
Details
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eluting with neat CH2Cl2→5:1 CH2Cl2
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ADDITION
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Type
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ADDITION
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Details
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Fractions containing product
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated in vacuo
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
